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Compound of Interest

Compound Name: 2-Ethyl-1-butene

Cat. No.: B1580654

Essential Safety and Handling Guide for 2-Ethyl-
1-butene

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Ethyl-1-butene in a laboratory setting. Adherence to these
guidelines is critical for ensuring personal safety and minimizing environmental impact.

l. Personal Protective Equipment (PPE) and Safety
Measures

When handling 2-Ethyl-1-butene, a highly flammable liquid and potential skin sensitizer, a
comprehensive approach to personal protection is mandatory.[1][2] The following table
summarizes the required PPE.
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Protection Type Specific Recommendations Relevant Standards

For tasks with potential for
vapor or mist inhalation, use a
full-face respirator with multi-
purpose combination (US) or
Respiratory Protection type AXBEK (EN 14387)

respirator cartridges.[1][2] If a

NIOSH (US) or CEN (EU)
approved.[1][2]

respirator is the sole means of
protection, a full-face supplied

air respirator is required.[1][2]

Chemical-resistant gloves
must be worn.[1][3] The
selected gloves must satisfy
Hand Protection the specifications of EU EN 374[1]
Directive 89/686/EEC and the
standard EN 374 derived from
it.[1]

Safety glasses with side-
Eye Protection shields or chemical goggles

are required.[3]

Wear suitable protective
clothing.[1] Body protection
) ] should be chosen based on
Skin and Body Protection _
the amount and concentration
of the hazardous substance at

the workplace.[1][2]

Il. Physicochemical and Safety Data

A summary of key quantitative data for 2-Ethyl-1-butene is provided below for easy reference.
This information is critical for safe handling and storage.
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Property Value Source
Molecular Formula CeHa2 [1]
Molecular Weight 84.16 g/mol [1][3]
Appearance Colorless liquid [41[5]
Boiling Point 64-65 °C [3]
Melting Point -131.5°C [3]
Flash Point -10 °C (closed cup) [3]
Density 0.689 g/mL at 25 °C [3]
Autoignition Temperature 599 °F (315 °C) [3]
Storage Temperature 2-8 °C [11[31[6]

lll. Operational Plan: From Receipt to Use

A systematic workflow is essential for the safe handling of 2-Ethyl-1-butene. The following
diagram and protocol outline the key steps.
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Operational Workflow for 2-Ethyl-1-butene
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Caption: Operational workflow for handling 2-Ethyl-1-butene.
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Experimental Protocol for Safe Handling:

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage. Ensure the container is properly labeled.

o Storage: Immediately transfer the container to a designated cool, dry, and well-ventilated
storage area.[1][6] The recommended storage temperature is 2-8°C.[1][3][6] Keep the
container tightly closed and upright to prevent leakage.[1][2][6]

» Pre-Use Preparation: Before handling, ensure a chemical fume hood is operational and all
necessary PPE is readily available. Prepare all required equipment and reagents.

e Chemical Handling:
o Don the appropriate PPE as detailed in Section I.
o Ground and bond the container and receiving equipment to prevent static discharge.[7][8]
o Use only non-sparking tools.[7][9]
o Avoid inhalation of vapor or mist.[1][2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][7] No
smoking.[1][2][7]

o Experimental Use: Conduct all manipulations of 2-Ethyl-1-butene within a certified chemical
fume hood.

o Post-Use Procedures: After use, decontaminate all surfaces and equipment that may have
come into contact with the chemical.

o Waste Collection: Collect all waste materials, including contaminated consumables, in a
designated, properly labeled, and sealed waste container.

IV. Disposal Plan

Proper disposal of 2-Ethyl-1-butene and its contaminated materials is crucial to prevent
environmental harm.[1][2]
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Disposal Plan for 2-Ethyl-1-butene Waste
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Caption: Step-by-step disposal plan for 2-Ethyl-1-butene waste.

Disposal Protocol:

e Product Disposal: Do not dispose of 2-Ethyl-1-butene down the drain.[1][2] It must be
burned in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Exercise
extreme caution during ignition due to its high flammability.[1][2]
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o Contact Professional Service: Arrange for a licensed professional waste disposal service to
handle the material.[1][2]

» Contaminated Packaging: Dispose of contaminated packaging as unused product.[1][2]

e Regulatory Compliance: Observe all federal, state, and local environmental regulations
regarding chemical waste disposal.[1][2]

» Spill Management: In the event of a spill, contain the spillage and collect it with a non-
combustible absorbent material such as sand, earth, or vermiculite.[1][2] Place the absorbed
material into a container for disposal according to local regulations.[1][2] Prevent the spill
from entering drains.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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